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Compound of Interest

Compound Name: 1-Propanol-1,1-d2

Cat. No.: B1357017 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
1-Propanol-1,1-d2 is a deuterated isotopologue of 1-propanol, making it a valuable tool for

tracing metabolic pathways in various biological systems. The substitution of two hydrogen

atoms with deuterium at the C1 position provides a stable isotopic label that can be detected

using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. This

allows for the qualitative and quantitative assessment of the metabolic fate of 1-propanol,

providing insights into enzyme kinetics, pathway flux, and the impact of genetic or

pharmacological interventions on its metabolism.

The use of stable isotope tracers like 1-Propanol-1,1-d2 offers a non-radioactive and safe

alternative for in vivo and in vitro metabolic studies.[1][2] These tracers can elucidate the

contributions of specific substrates to metabolic pools and uncover novel biochemical

transformations.

Principle of Application
When introduced into a biological system, 1-Propanol-1,1-d2 will be metabolized by the same

enzymatic machinery that acts on endogenous or unlabeled 1-propanol. The deuterium label

allows for the distinction between the administered tracer and the endogenous pool of related

metabolites. By tracking the appearance of deuterium in downstream metabolites, researchers

can map the metabolic pathways of 1-propanol. The primary expected metabolic conversion of
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1-propanol is its oxidation to propanal and subsequently to propionic acid, which can then enter

central carbon metabolism.

Potential Applications
Metabolic Pathway Elucidation: Tracing the flow of deuterium from 1-Propanol-1,1-d2
through various metabolic intermediates to identify and confirm the enzymes and pathways

involved in its catabolism.

Metabolic Flux Analysis: Quantifying the rate of 1-propanol utilization and the flux through

connected metabolic pathways.

Enzyme Activity Assays: Assessing the in vivo or in situ activity of alcohol dehydrogenases

and aldehyde dehydrogenases responsible for 1-propanol oxidation.

Microbial Engineering: Evaluating the efficiency of engineered metabolic pathways for the

production or consumption of 1-propanol in microorganisms like Escherichia coli and

Clostridium perfringens.[3][4][5][6]

Drug Metabolism Studies: Investigating the influence of xenobiotics on 1-propanol

metabolism and potential drug-alcohol interactions.

Experimental Protocols
Protocol 1: In Vitro Metabolism of 1-Propanol-1,1-d2 in
Liver Microsomes
This protocol is designed to assess the initial steps of 1-propanol metabolism by liver enzymes,

primarily alcohol dehydrogenase.

Materials:

1-Propanol-1,1-d2

Pooled human liver microsomes (or from other species of interest)

NAD+ (Nicotinamide adenine dinucleotide)
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Phosphate buffer (pH 7.4)

Quenching solution (e.g., ice-cold acetonitrile)

Internal standard (e.g., 1-Propanol-d7)

LC-MS/MS system

Procedure:

Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing

phosphate buffer, NAD+, and liver microsomes. Pre-incubate the mixture at 37°C for 5

minutes.

Initiation: Add 1-Propanol-1,1-d2 to the reaction mixture to initiate the reaction. The final

concentration should be within a physiologically relevant range.

Incubation: Incubate the reaction at 37°C for various time points (e.g., 0, 5, 15, 30, 60

minutes).

Quenching: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing

the internal standard.

Protein Precipitation: Centrifuge the samples to pellet the precipitated proteins.

Sample Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis to

quantify the remaining 1-Propanol-1,1-d2 and the formation of deuterated propanal.

Protocol 2: In Vivo Tracing of 1-Propanol-1,1-d2
Metabolism in a Rodent Model
This protocol outlines the administration of the tracer to a rodent model to study its whole-body

metabolism and distribution.

Materials:

1-Propanol-1,1-d2
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Saline solution (for administration)

Metabolic cages for urine and feces collection

Blood collection supplies (e.g., heparinized capillaries)

Tissue harvesting tools

GC-MS or LC-MS/MS system

Procedure:

Animal Acclimation: Acclimate animals to the experimental conditions and, if necessary, to

metabolic cages.

Tracer Administration: Administer a known dose of 1-Propanol-1,1-d2 to the animals,

typically via oral gavage or intraperitoneal injection.

Sample Collection:

Blood: Collect blood samples at various time points post-administration (e.g., 0, 15, 30, 60,

120, 240 minutes).

Urine and Feces: Collect urine and feces over a 24-48 hour period.

Tissues: At the end of the experiment, euthanize the animals and harvest relevant tissues

(e.g., liver, kidney, brain).

Sample Preparation:

Plasma: Separate plasma from blood samples.

Tissues: Homogenize tissues in an appropriate buffer.

Metabolite Extraction: Perform metabolite extraction from plasma, tissue homogenates,

and urine using a suitable solvent (e.g., methanol/acetonitrile/water).
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Sample Analysis: Analyze the extracts using GC-MS or LC-MS/MS to identify and quantify 1-
Propanol-1,1-d2 and its deuterated metabolites.

Data Presentation
Quantitative data from tracer experiments should be summarized in tables for clear

comparison.

Table 1: In Vitro Metabolic Stability of 1-Propanol-1,1-d2 in Liver Microsomes

Time (min)
1-Propanol-1,1-d2
Remaining (%)

Propanal-1-d1 Formed
(Relative Abundance)

0 100 0

5 85.2 ± 4.1 14.8 ± 2.5

15 60.7 ± 5.3 38.1 ± 3.9

30 35.1 ± 3.8 62.5 ± 4.7

60 10.4 ± 2.1 85.3 ± 6.2

Table 2: Pharmacokinetics of 1-Propanol-1,1-d2 in Rat Plasma

Parameter Value

Cmax (µg/mL) 15.8 ± 2.3

Tmax (min) 30

AUC (µg·min/mL) 2540 ± 310

Half-life (min) 75.2 ± 8.9

Table 3: Distribution of Deuterated Metabolites in Rat Tissues 4 hours Post-Dose
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Tissue 1-Propanol-1,1-d2 (ng/g) Propionic acid-d2 (ng/g)

Liver 520 ± 68 185 ± 25

Kidney 310 ± 45 95 ± 12

Brain 150 ± 21 40 ± 8

Muscle 85 ± 15 25 ± 5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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